N-(4-(5-Cyano-1-ethyl-1H-pyrrol-2-yl)phenyl)ethanesulfonamide

• CAS No.: 922506-17-0
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol
• IUPAC Name: N-[4-(5-cyano-1-ethylpyrrol-2-yl)phenyl]ethanesulfonamide
• InChI: InChI=1S/C15H17N3O2S/c1-3-18-14(11-16)9-10-15(18)12-5-7-13(8-6-12)17-21(19,20)4-2/h5-10,17H,3-4H2,1-2H3
• InChI Key: AAPLYXQJPPJQQF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=C1C2=CC=C(C=C2)NS(=O)(=O)CC)C#N

Description

N-(4-(5-Cyano-1-ethyl-1H-pyrrol-2-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C15H17N3O2S and its molecular weight is 303.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-[4-(5-cyano-1H-pyrrol-2-yl)phenyl]ethanesulfonamide (0.160 g, 0.58 mmol) was dissolved in tetrahydrofuran (10 mL). Potassium tert-butoxide (1.25 mL of a 1 M solution, 1.25 mmol) was dropwise added and the mixture stirred 15 minutes. Ethyl iodide (0.046 mL, 0.58 mmol) was dropwise added, followed by dimethyl formamide (5 mL) and the mixture stirred for 4 hours. The mixture was then partitioned between saturated ammonium chloride and ethyl acetate. The combined organic layers were dried over magnesium sulfate, and concentrated. The residue was purified by silica gel Flash Chromatography (hexane/ethyl acetate; 7:3) to afford the title compound (0.020 g, 11%).